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Compound of Interest

Compound Name: Ethyl acetoacetate-4-13C

CAS No.: 100548-44-5

Cat. No.: B018694

Get Quote

Stable isotope labeling is a powerful technique that allows researchers to trace the metabolic

fate of molecules, quantify analytes with high precision, and elucidate complex chemical

mechanisms.[1] Unlike radioactive isotopes, stable isotopes like Carbon-13 (¹³C) are non-

radioactive, making them safer to handle and dispose of without the need for specialized

radiological protocols.[2] The strategic placement of a ¹³C label within a molecule, as in Ethyl

acetoacetate-4-¹³C, provides a specific probe to investigate distinct biological or chemical

processes.

Ethyl acetoacetate itself is a versatile C4 building block in organic synthesis and a metabolite

involved in various biochemical pathways.[3][4] The introduction of a ¹³C label at the C-4

position (the methyl carbon of the acetyl group) creates a powerful tool for a range of

sophisticated analytical applications, from metabolic flux analysis to serving as a high-fidelity

internal standard in mass spectrometry.[5][6]
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The reliability of any study utilizing isotopically labeled compounds begins with the quality of

the starting material. Sourcing from a reputable supplier is paramount to ensure high isotopic

enrichment, chemical purity, and accurate characterization. Below is a comparative overview of

prominent commercial suppliers offering ¹³C-labeled Ethyl acetoacetate. Note that while the

specific request is for the 4-¹³C position, suppliers often provide labeling at other positions (e.g.,

3-¹³C) or uniform labeling (e.g., 1,2,3,4-¹³C₄), which may be suitable for different applications.

Table 1: Comparison of Commercial Suppliers for ¹³C-Labeled Ethyl acetoacetate

Supplier
Product
Name

Labeled
Position

Isotopic
Purity

Chemical
Purity

CAS
Number
(Labeled)

Cambridge

Isotope

Laboratories,

Inc.

Ethyl

acetoacetate

(3-¹³C, 99%)

C-3 99% 98% 61973-42-0

Sigma-

Aldrich

(Merck)

Ethyl

acetoacetate-

1,2,3,4-¹³C₄

C-1,2,3,4
99 atom %

¹³C
99% (CP) 84508-55-4

MedchemExp

ress

Ethyl

acetoacetate-

¹³C

C-4 (inferred) Not specified Not specified 61973-42-0

Amerigo

Scientific

Ethyl

acetoacetate-

4-¹³C

C-4 99% (CP) Not specified Not specified

Eurisotop

(CIL

Subsidiary)

ETHYL

ACETOACET

ATE (1,2,3,4-

¹³C₄, 99%)

C-1,2,3,4 99% 98% 84508-55-4

Note: "CP" denotes chemical purity. Data is compiled from publicly available information on

supplier websites. Researchers should always request a lot-specific Certificate of Analysis

(CoA) for the most accurate and current data.[7][8][9][10]
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Section 2: Technical Specifications and In-House
Quality Control
Upon receiving a labeled compound, it is crucial to understand its specifications and, for

rigorous studies, to perform in-house verification. The two most critical parameters are

chemical purity and isotopic enrichment.

Chemical Purity: This refers to the percentage of the material that is the desired chemical

compound (Ethyl acetoacetate), irrespective of its isotopic composition. Impurities can

interfere with experiments, causing side reactions or introducing confounding signals in

analytical instruments.

Isotopic Enrichment (or Purity): This specifies the percentage of the molecules that contain

the ¹³C isotope at the designated position. For example, 99% isotopic enrichment means that

99% of the Ethyl acetoacetate molecules have a ¹³C atom at the C-4 position, while 1%

contain ¹²C at that position. High isotopic enrichment is critical for minimizing background

noise from the naturally abundant unlabeled (M+0) compound in mass spectrometry-based

quantification.

Workflow for Incoming Quality Control
A self-validating experimental design requires confidence in all reagents. We recommend a

streamlined QC workflow for verifying new batches of Ethyl acetoacetate-4-¹³C.
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Step 1: Documentation Review
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b018694?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Isotopic_labeling
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.chemsrc.com/en/cas/61973-42-0_36251.html
https://www.chemimpex.com/products/34150
https://www.medchemexpress.com/ethyl-acetoacetate-13c.html
https://www.medchemexpress.com/ethyl-acetoacetate-13c4.html
https://isotope.com/ethyl-acetoacetate-3-13c-clm-681-group
https://isotope.com/ethyl-acetoacetate-3-13c-clm-681-05
https://www.amerigoscientific.com/ethyl-acetoacetate-4-13c-99-cp-item-134246.html
https://www.eurisotop.com/ethyl-acetoacetate-1
https://www.benchchem.com/product/b018694/docs#introduction-the-significance-of-positional-isotopic-labeling
https://www.benchchem.com/product/b018694/docs#introduction-the-significance-of-positional-isotopic-labeling
https://www.benchchem.com/product/b018694/docs#introduction-the-significance-of-positional-isotopic-labeling
https://www.benchchem.com/product/b018694/docs#introduction-the-significance-of-positional-isotopic-labeling
https://www.benchchem.com/product/b018694?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018694?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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